Cas no 1448034-78-3 (1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine)

• Product Name: 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine
• CAS No: 1448034-78-3
• MF: C₉H₁₇NO₄S₂
• MW: 267.365580320358
• CID: 6559759
• Update Time: 2025-06-15

1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine
• 1-cyclopropylsulfonyl-4-methylsulfonylpiperidine

• Inchi： 1S/C9H17NO4S2/c1-15(11,12)8-4-6-10(7-5-8)16(13,14)9-2-3-9/h8-9H,2-7H2,1H3
• InChI Key： XKOHKHGFXNQCNJ-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCC(S(C)(=O)=O)CC1

Additional information on 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine

Comprehensive Overview of 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448034-78-3)

1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448034-78-3) is a specialized sulfonyl-containing piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a cyclopropanesulfonyl group and a methanesulfonyl moiety attached to a piperidine ring. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for sulfonamide-based compounds like 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine has surged due to their versatility in drug design. Researchers are increasingly exploring its potential applications in modulating protein-protein interactions and enzyme inhibition. The compound's dual sulfonyl groups contribute to its enhanced binding affinity and selectivity, making it a promising candidate for precision medicine. This aligns with the growing trend of personalized therapeutics and small-molecule drug discovery, which dominate current biomedical discussions.

The synthesis of 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine involves multi-step organic reactions, including sulfonylation and piperidine functionalization. Its CAS No. 1448034-78-3 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity, addressing the industry's emphasis on quality control and GMP compliance.

From an industrial perspective, this compound is often discussed in contexts like green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, reducing environmental impact—a key concern for modern manufacturers. Additionally, its role in high-throughput screening libraries highlights its relevance in AI-driven drug discovery, a hot topic in computational chemistry circles.

Beyond pharmaceuticals, 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine has potential applications in material science, particularly in designing sulfonated polymers with tailored properties for membranes or coatings. Its thermal stability and solubility profile make it adaptable for diverse formulations, resonating with advancements in smart materials research.

In summary, 1-(cyclopropanesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448034-78-3) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted utility underscores why it remains a subject of active investigation across disciplines, from medicinal chemistry to industrial applications. As research continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.